3-methoxy Limaprost

• CAS No.: 1224443-96-2
• Product Name: 3-methoxy Limaprost
• Molecular Formula: C23H40O6
• Molecular Weight: 412.6
• IUPAC Name: 7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S,5S)-3-hydroxy-5-methylnon-1-enyl]-5-oxocyclopentyl]-3-methoxyheptanoic acid
• Standard InChI: InChI=1S/C23H40O6/c1-4-5-8-16(2)13-17(24)11-12-20-19(21(25)15-22(20)26)10-7-6-9-18(29-3)14-23(27)28/h11-12,16-20,22,24,26H,4-10,13-15H2,1-3H3,(H,27,28)/b12-11+/t16-,17+,18?,19+,20+,22+/m0/s1
• Standard InChIKey: CQMVTHTYLSWGRI-HMHRGJHKSA-N
• SMILES: CCCCC(C)CC(C=CC1C(CC(=O)C1CCCCC(CC(=O)O)OC)O)O
• Description: Limaprost is an analog of prostaglandin E1 (PGE1) with structural modifications intended to give it a prolonged half-life and greater potency. Limaprost is an inhibitor of ADP and collagen-induced platelet aggregation and is 10-1,000 times more potent than PGE1 as an inhibitor of platelet adhesiveness measured in vitro. 3-methoxy Limaprost results from the Michael addition of methanol to the limaprost 2,3 double bond. The resulting novel compound is likely to retain FP receptor agonist activity; however there are no published studies of the pharmacological properties of 3-methoxy limaprost.
• Synonyms: 3-methoxy-2,3-dihydro-Limaprost;3-methoxy-17α,20-dimethyl-Δ2-Prostaglandin E1
• Reference: 1.Tsuboi, T.,Hatano, N.,Nakatsuji, K., et al. Pharmacological evaluation of OP 1206, a prostaglandin E1 derivative, as an antianginal agent. Archives International Pharmacodynamics 247, 89-102 (1980).
• PubChem Compound: 91746215
• Last Modified: Nov 11 2021